BENGHE Foundational & Exploratory

Check Availability & Pricing

Thermogravimetric Analysis of Oxalic Acid
Dihydrate: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Oxalic acid dihydrate

Cat. No.: B166457

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the thermogravimetric analysis (TGA) of oxalic acid
dihydrate (C2H204-2H20), a common compound utilized in various scientific and industrial
applications, including as a precipitating agent in drug development and a standard for TGA
calibration. This document provides a comprehensive overview of its thermal decomposition
behavior, detailed experimental protocols, and quantitative data analysis.

Principles of Thermal Decomposition

Thermogravimetric analysis of oxalic acid dihydrate reveals a distinct two-step decomposition
process when subjected to a controlled heating program. The initial stage involves the loss of
its two molecules of water of crystallization (dehydration), followed by the decomposition of the
resulting anhydrous oxalic acid into gaseous products.

Step 1: Dehydration

The first weight loss, occurring at a lower temperature range, corresponds to the endothermic
removal of the two water molecules of hydration. This process transforms oxalic acid
dihydrate into its anhydrous form.

Step 2: Decomposition
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The second stage of weight loss, at a higher temperature, is the decomposition of the now
anhydrous oxalic acid. This process primarily yields carbon dioxide (CO2), carbon monoxide
(CO), and water (H20) as gaseous products.[1] The reaction mechanism for the decomposition
of anhydrous oxalic acid can be complex and may proceed through different pathways.
Theoretical studies suggest the unimolecular formation of carbon dioxide and
dihydroxycarbene, as well as a concerted transition state leading to COz, CO, and Hz20.[2]

Quantitative Data Summary

The quantitative data obtained from the TGA of oxalic acid dihydrate is summarized in the
table below. The theoretical weight loss for each step is calculated based on the stoichiometry
of the decomposition reactions. Experimental values may vary slightly depending on the
specific experimental conditions such as heating rate and sample preparation.

. Theoretical Experimental
Decompositio Temperature ) . Products
Weight Loss Weight Loss
n Step Range (°C) Evolved
(%) (%)
_ 25.21% - 28.5%
1. Dehydration 50-120 28.58% 3] H20
2. Decomposition 120 - 200 71.42% ~71% COz, CO, H20

Note: The temperature ranges and experimental weight loss can be influenced by factors such
as heating rate, sample mass, and the type of crucible used.

Experimental Protocols

A typical experimental setup for the thermogravimetric analysis of oxalic acid dihydrate is
detailed below. These parameters can be adapted based on the specific instrumentation and
analytical objectives.

Instrumentation:

e Thermogravimetric Analyzer: A standard TGA instrument, such as a TA Instruments Q500, is
suitable for this analysis.[3]
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e Crucible: Platinum (Pt) or alumina (Al20s) crucibles are commonly used.

Experimental Conditions:

e Sample Mass: A sample mass of 5-10 mg is typically used.

o Heating Rate: A linear heating rate of 10 °C/min is a common starting point.[3] Slower or

faster rates can be employed to study the kinetics of decomposition.

o Atmosphere: The analysis is typically performed under a dynamic inert atmosphere, such as

nitrogen (N2), to prevent oxidative side reactions.[3] An oxidizing atmosphere like air can also

be used to study combustion characteristics.

e Purge Gas Flow Rate: A typical purge gas flow rate is between 20 and 100 mL/min. For

instance, a balance flow of 40 ml/min and a purge flow of 60 ml/min can be used.[3]

o Temperature Range: The temperature range should encompass both decomposition steps,

typically from ambient temperature to around 250 °C.

Visualizing the Process

Decomposition Pathway of Oxalic Acid Dihydrate

The following diagram illustrates the sequential decomposition of oxalic acid dihydrate as

observed in thermogravimetric analysis.
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Decomposition pathway of oxalic acid dihydrate.

Experimental Workflow for TGA

This diagram outlines the typical workflow for performing a thermogravimetric analysis

experiment.
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Typical experimental workflow for TGA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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